Cas no 1828-12-2 (1-(4-Fluorophenyl)-3-(piperidin-1-yl)propan-1-one Hydrochloride)

1-(4-Fluorophenyl)-3-(piperidin-1-yl)propan-1-one Hydrochloride is a fluorinated organic compound featuring a ketone group linked to a piperidine moiety. Its structural design incorporates a 4-fluorophenyl group, enhancing its potential for selective binding interactions in pharmaceutical and biochemical applications. The hydrochloride salt form improves solubility and stability, facilitating handling and formulation. This compound is of interest in medicinal chemistry research, particularly as an intermediate in the synthesis of bioactive molecules targeting neurological or metabolic pathways. Its well-defined structure allows for precise modifications, making it a valuable scaffold in drug discovery. The presence of fluorine may contribute to enhanced pharmacokinetic properties, such as metabolic resistance and membrane permeability.
1-(4-Fluorophenyl)-3-(piperidin-1-yl)propan-1-one Hydrochloride structure
1828-12-2 structure
Product Name:1-(4-Fluorophenyl)-3-(piperidin-1-yl)propan-1-one Hydrochloride
CAS No:1828-12-2
MF:C14H19ClFNO
MW:271.75816655159
CID:1381576
PubChem ID:200374
Update Time:2025-05-26

1-(4-Fluorophenyl)-3-(piperidin-1-yl)propan-1-one Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • CN HCl
    • 4'-Fluoro-3-piperidinopropiophenone hydrochloride
    • NSC 49041
    • 4'-Fluoro-3-(1-piperidyl)propiophenone hydrochloride
    • Propiophenone, 4'-fluoro-3-piperidino-, hydrochloride
    • AC1L447M
    • NSC-49041
    • CL23691
    • 1-(4-fluorophenyl)-3-piperidin-1-ylpropan-1-one,hydrochloride
    • 1-(4-fluorophenyl)-3-piperidin-1-ylpropan-1-one
    • hydrochloride
    • 1-(4-Fluorophenyl)-3-(piperidin-1-yl)propan-1-one Hydrochloride
    • G42174
    • DTXSID70171332
    • BAA82812
    • AKOS024321071
    • EN300-152711
    • NSC49041
    • 1-(4-fluorophenyl)-3-(piperidin-1-yl)propan-1-onehydrochloride
    • 1-(4-fluorophenyl)-3-piperidin-1-ylpropan-1-one;hydrochloride
    • 1-Propanone, 1-(4-fluorophenyl)-3-(1-piperidinyl)-, hydrochloride
    • 1-(4-FLUOROPHENYL)-3-(1-PIPERIDINYL)-1-PROPANONE HYDROCHLORIDE
    • 1828-12-2
    • Inchi: 1S/C14H18FNO.ClH/c15-13-6-4-12(5-7-13)14(17)8-11-16-9-2-1-3-10-16;/h4-7H,1-3,8-11H2;1H
    • InChI Key: IOEPRJMKWRLAHK-UHFFFAOYSA-N
    • SMILES: Cl.FC1C=CC(=CC=1)C(CCN1CCCCC1)=O

Computed Properties

  • Exact Mass: 271.11400
  • Monoisotopic Mass: 271.1139201g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 243
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31000
  • LogP: 3.62430

1-(4-Fluorophenyl)-3-(piperidin-1-yl)propan-1-one Hydrochloride Pricemore >>

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$ 70.00 2022-06-04
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1-(4-Fluorophenyl)-3-(piperidin-1-yl)propan-1-one Hydrochloride Related Literature

Additional information on 1-(4-Fluorophenyl)-3-(piperidin-1-yl)propan-1-one Hydrochloride

Recent Advances in the Study of 1-(4-Fluorophenyl)-3-(piperidin-1-yl)propan-1-one Hydrochloride (CAS: 1828-12-2)

In recent years, the compound 1-(4-Fluorophenyl)-3-(piperidin-1-yl)propan-1-one Hydrochloride (CAS: 1828-12-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorophenyl and piperidinyl moieties, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical uses, making it a subject of intense scientific inquiry.

One of the key areas of research has been the compound's role as a potential central nervous system (CNS) agent. Recent findings suggest that 1-(4-Fluorophenyl)-3-(piperidin-1-yl)propan-1-one Hydrochloride exhibits notable affinity for specific neurotransmitter receptors, particularly those involved in mood regulation and cognitive function. These properties have sparked interest in its potential application for treating neurological disorders such as depression and anxiety. However, further in vivo studies are required to fully understand its efficacy and safety profile.

Another significant development is the optimization of synthetic routes for this compound. Researchers have reported improved yields and purity through novel catalytic methods and green chemistry approaches. These advancements not only enhance the scalability of production but also reduce environmental impact, aligning with the growing emphasis on sustainable pharmaceutical manufacturing. Detailed spectroscopic and chromatographic analyses have been employed to characterize the compound, ensuring its structural integrity and reproducibility.

In addition to its CNS applications, recent studies have explored the antimicrobial properties of 1-(4-Fluorophenyl)-3-(piperidin-1-yl)propan-1-one Hydrochloride. Preliminary results indicate moderate activity against certain bacterial strains, suggesting its potential as a lead compound for developing new antibiotics. However, comprehensive microbiological assays and resistance studies are necessary to validate these findings and assess its clinical viability.

The pharmacokinetic and toxicological profiles of this compound have also been under investigation. Early-stage preclinical trials have provided insights into its absorption, distribution, metabolism, and excretion (ADME) characteristics. While the results are promising, identifying potential metabolites and understanding their biological effects remain critical areas for future research. These studies are essential for ensuring the compound's safety and efficacy in human trials.

In conclusion, 1-(4-Fluorophenyl)-3-(piperidin-1-yl)propan-1-one Hydrochloride (CAS: 1828-12-2) represents a versatile and promising candidate in pharmaceutical research. Its diverse pharmacological properties, coupled with advancements in synthetic methodologies, highlight its potential for therapeutic development. Continued research efforts are expected to further elucidate its mechanisms of action and expand its applications in medicine.

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